Cas no 62733-86-2 (Cyclohexanecarboxylic acid, 1-methyl-3-oxo-)

• Product Name: Cyclohexanecarboxylic acid, 1-methyl-3-oxo-
• CAS No: 62733-86-2
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• CID: 433804
• PubChem ID: 573904
• Update Time: 2025-04-19

Cyclohexanecarboxylic acid, 1-methyl-3-oxo- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 1-methyl-3-oxo-
• 1-methyl-3-oxocyclohexane-1-carboxylic acid
• DTHOYTSHAJQOCX-UHFFFAOYSA-N
• 1-Methyl-3-oxocyclohexanecarboxylic acid
• DTXSID50341551
• 62733-86-2
• SCHEMBL11206064

• Inchi： 1S/C8H12O3/c1-8(7(10)11)4-2-3-6(9)5-8/h2-5H2,1H3,(H,10,11)
• InChI Key： DTHOYTSHAJQOCX-UHFFFAOYSA-N
• SMILES： O=C1CCCC(C(=O)O)(C)C1

Computed Properties

• Exact Mass: 156.07866
• Monoisotopic Mass: 156.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37